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Technical Support Center: MDEA-Based Amine
Treating Units
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

foaming issues encountered in MDEA-based amine treating units.

Frequently Asked Questions (FAQs)
Q1: What is foaming in an MDEA amine treating unit and why is it a problem?

A1: Foaming is the formation of a stable layer of gas bubbles in the amine solution.[1] Pure

amine solutions do not typically foam; foaming is a result of contaminants.[2][3] This

phenomenon is problematic as it can lead to significant operational issues, including reduced

acid gas removal efficiency, loss of amine solvent, decreased mass transfer area, and potential

shutdowns of the unit.[4]

Q2: What are the primary causes of foaming in MDEA solutions?

A2: The leading causes of foaming are contaminants that act as surfactants, reducing the

surface tension of the amine solution.[2][5] These contaminants can include:

Liquid Hydrocarbons: Condensation of hydrocarbons from the gas stream is a common

cause.[2][6]
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Suspended Solids: Fine particulates like iron sulfide can stabilize foam.[7]

Amine Degradation Products: Over time, MDEA can degrade into compounds that promote

foaming.[8][9]

External Contaminants: These can include corrosion inhibitors, lubricating oils from

compressors, and chemicals from boiler feed water treatment.[10]

Excessive Antifoam Injection: Overdosing with antifoam agents can paradoxically stabilize

foam.[2][7][10]

Q3: How can I visually identify a foaming problem in my unit?

A3: Visual indicators of foaming depend on the location within the amine treating unit:

Absorber (Contactor): Look for a loss in liquid level, a high differential pressure across the

tower, and amine being carried over with the treated gas.[2]

Flash Separator: Signs include a drop in liquid level and noticeable amine losses.[2]

Stripper (Regenerator): A high differential pressure across the tower and amine present in

the overhead accumulator are indicators of foaming.[2]

Q4: What immediate actions can I take to control a sudden foaming issue?

A4: The most common immediate response to a foaming event is the injection of an

antifoaming agent.[2][7] This should be considered a temporary solution while the root cause is

investigated.[10] It is crucial to inject the correct dosage as recommended by the manufacturer,

as excessive amounts can worsen the problem.[2]

Q5: What are the long-term solutions to prevent foaming?

A5: Long-term prevention focuses on maintaining the cleanliness and chemical integrity of the

amine solution.[2] Key strategies include:

Efficient Filtration: Proper filtration of the feed gas and the amine solution is critical to remove

solid particles and liquid hydrocarbons.[2][6]
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Activated Carbon Adsorption: Using activated carbon beds can help in removing dissolved

contaminants and surfactants.[10]

Temperature Control: Maintaining the lean amine temperature about 10°F (5-10°C) above

the inlet gas temperature can prevent hydrocarbon condensation.[2][10]

Regular Amine Analysis: Routine testing of the amine solution for contaminants can help in

early detection of potential foaming issues.

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving foaming issues in your

MDEA-based amine treating unit.

Step 1: Observe and Identify Symptoms
The first step in troubleshooting is to accurately identify the symptoms of foaming.

Troubleshooting Flowchart: Initial Diagnosis
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Caption: Initial diagnosis workflow for foaming issues.

Step 2: Investigate Potential Causes
Once foaming is confirmed, the next step is to investigate the potential root causes.
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Root Cause Analysis Diagram
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Caption: Relationship between root causes and foaming.

Step 3: Analytical Testing and Data Interpretation
Perform the following experiments to analyze the amine solution and identify the cause of

foaming.
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Experimental Protocols
1. Foam Tendency and Stability Test

Objective: To determine the foaming tendency and stability of the amine solution.

Materials:

Graduated cylinder (1000 mL) with a gas sparging tube (fritted glass) at the bottom

Nitrogen or air supply with a flowmeter

Stopwatch

Water bath for temperature control

Procedure:

Pour 200 mL of the amine sample into the graduated cylinder.

Place the cylinder in a water bath to bring the sample to the desired operating temperature.

Start the gas flow through the sparging tube at a controlled rate (e.g., 200 mL/min).

Record the initial liquid height.

Continue gas flow for a set period (e.g., 5 minutes) and record the maximum foam height.

Stop the gas flow and immediately start the stopwatch.

Record the "break time," which is the time taken for the foam to completely dissipate.

Data Interpretation:

Foam Height: A significant foam height indicates a high foaming tendency.

Break Time: A long break time indicates high foam stability.
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Acceptable analysis results are typically a foam height between 20-30 ml in a graduated

cylinder and a foam break time of 5-15 seconds.[2]

Data Presentation
Table 1: Typical Foam Test Results

Sample Foam Height (mL)
Break Time
(seconds)

Foaming Tendency

Clean MDEA < 20 < 5 Low

Contaminated MDEA > 50 > 30 High

Table 2: Effect of Contaminants on Foaming in MDEA-PZ Solution

Contaminant Foaming Tendency

Hexadecane Highest

Heptanoic Acid High

Glycine Moderate

Bicine Low

Data adapted from a study on MDEA-PZ solutions, which can provide insights into MDEA

behavior.[8][11]

Table 3: Antifoam Agent Comparison
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Antifoam Type Advantages Disadvantages

Silicone-based Highly effective, fast-acting.[2]

Can be absorbed by activated

carbon filters, may cause

fouling if overdosed.[2]

Polyglycol-based
Not absorbed by carbon filters.

[2]

May be less effective than

silicone-based antifoams in

some applications.

High-boiling point alcohols Effective foam inhibitors.

Specific application

effectiveness needs to be

tested.[2]

Step 4: Implementing Solutions
Based on the findings from your investigation and analytical tests, implement the appropriate

corrective actions.

Solution Workflow
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Caption: Workflow for implementing solutions to foaming.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. umpir.ump.edu.my [umpir.ump.edu.my]

2. nortonengr.com [nortonengr.com]

3. Foam prevention in amine gas treating (gas sweetening) | KRÜSS Scientific [kruss-
scientific.com]

4. researchgate.net [researchgate.net]

5. Surfactant contaminants in feed gas streams to amine units—The phantom foaming agent
| Gas Processing & LNG [gasprocessingnews.com]

6. How to Solve Foaming in Amine Regenerators | Pall Corporation [pall.com]

7. iarjset.com [iarjset.com]

8. mdpi.com [mdpi.com]

9. impact.ornl.gov [impact.ornl.gov]

10. Case studies of troubleshooting amine treating foaming—Part 1 | Gas Processing & LNG
[gasprocessingnews.com]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Troubleshooting foaming issues in MDEA-based amine
treating units]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023272#troubleshooting-foaming-issues-in-mdea-
based-amine-treating-units]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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